Cas no 2253-14-7 (Pentane,1,1,1,2,2,3,3,4,4-nonafluoro-5-iodo-)

• Product Name: Pentane,1,1,1,2,2,3,3,4,4-nonafluoro-5-iodo-
• CAS No: 2253-14-7
• MF: C₅H₂F₉I
• MW: 359.959485530853
• MDL: MFCD00233025
• CID: 253643
• PubChem ID: 3696548
• Update Time: 2025-11-02

Pentane,1,1,1,2,2,3,3,4,4-nonafluoro-5-iodo- Chemical and Physical Properties

Names and Identifiers

• Pentane,1,1,1,2,2,3,3,4,4-nonafluoro-5-iodo-
• 1-Iodo-1H,1H-nonafluoropentane
• 1-Iodo-1H,1H-perfluoropentane
• 1,1,1,2,2,3,3,4,4-nonafluoro-5-iodopentane
• DTXSID30395178
• 1H,1H-Perfluoropentyl iodide, 1-iodo-1H,1H-nonafluoropentane
• NS00109866
• HFCSJMGXADMMTI-UHFFFAOYSA-N
• 1, 1, 1, 2, 2, 3, 3, 4, 4-nonafluoro-5-iodopentane
• MFCD00233025
• AKOS016015356
• FT-0676835
• 2253-14-7
• CS-0450099

• MDL： MFCD00233025
• Inchi： 1S/C5H2F9I/c6-2(7,1-15)3(8,9)4(10,11)5(12,13)14/h1H2
• InChI Key： HFCSJMGXADMMTI-UHFFFAOYSA-N
• SMILES： ICC(C(C(C(F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 359.90600
• Monoisotopic Mass: 359.90575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.88960

Pentane,1,1,1,2,2,3,3,4,4-nonafluoro-5-iodo- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Pentane,1,1,1,2,2,3,3,4,4-nonafluoro-5-iodo-

Comprehensive Overview of Pentane,1,1,1,2,2,3,3,4,4-nonafluoro-5-iodo- (CAS No. 2253-14-7)

Pentane,1,1,1,2,2,3,3,4,4-nonafluoro-5-iodo- (CAS No. 2253-14-7) is a highly specialized fluorinated organic compound with a unique molecular structure. This compound, often referred to as a perfluorinated iodinated alkane, is characterized by its nine fluorine atoms and a single iodine atom attached to a pentane backbone. Its distinct properties make it valuable in advanced applications, particularly in the fields of material science, electronics, and pharmaceutical intermediates. The compound's chemical stability and low surface energy are key attributes that drive its demand in niche markets.

In recent years, the demand for fluorinated compounds like Pentane,1,1,1,2,2,3,3,4,4-nonafluoro-5-iodo- has surged due to their role in green chemistry and sustainable manufacturing. Researchers and industries are increasingly focusing on eco-friendly alternatives to traditional solvents and reagents, and this compound fits well into this trend. Its non-toxic nature (under controlled conditions) and high thermal stability make it a preferred choice for applications requiring high-performance materials. Additionally, its unique electronic properties are being explored for use in next-generation semiconductors and optical devices.

The synthesis of Pentane,1,1,1,2,2,3,3,4,4-nonafluoro-5-iodo- involves precise fluorination techniques, often requiring advanced catalysts and reaction conditions. The compound's CAS No. 2253-14-7 serves as a critical identifier for regulatory and safety documentation, ensuring compliance with global chemical standards. Its molecular formula, C₅F₉I, highlights the presence of heavy halogens, which contribute to its reactivity and applicability in cross-coupling reactions. This makes it a valuable building block for organic synthesis and drug development.

One of the most discussed topics in the context of fluorinated compounds is their environmental impact. While Pentane,1,1,1,2,2,3,3,4,4-nonafluoro-5-iodo- is not classified as a persistent organic pollutant (POP), its biodegradability and long-term effects are subjects of ongoing research. Companies are investing in lifecycle assessments to ensure that such compounds align with circular economy principles. This aligns with the growing consumer and regulatory focus on sustainable chemicals and green innovation.

From an industrial perspective, Pentane,1,1,1,2,2,3,3,4,4-nonafluoro-5-iodo- is often used as a precursor for specialty polymers and coatings. Its ability to impart water repellency and chemical resistance makes it ideal for high-end textiles and electronic coatings. Moreover, its iodine moiety allows for further functionalization, enabling the creation of customized molecules for specific applications. This versatility has caught the attention of R&D teams worldwide, particularly in the nanotechnology sector.

In conclusion, Pentane,1,1,1,2,2,3,3,4,4-nonafluoro-5-iodo- (CAS No. 2253-14-7) represents a fascinating intersection of chemistry, materials science, and environmental sustainability. Its unique properties and broad applicability ensure its continued relevance in cutting-edge industries. As research progresses, this compound is likely to play an even greater role in innovative technologies and sustainable solutions.